Cas no 1594032-43-5 (1-(tert-Butoxy)-1-(iodomethyl)cyclopentane)

• Product Name: 1-(tert-Butoxy)-1-(iodomethyl)cyclopentane
• CAS No: 1594032-43-5
• MF: C₁₀H₁₉IO
• MW: 282.161735773087
• CID: 5711573
• PubChem ID: 114772191
• Update Time: 2025-10-31

1-(tert-Butoxy)-1-(iodomethyl)cyclopentane Chemical and Physical Properties

Names and Identifiers

• 1594032-43-5
• EN300-1134922
• 1-(tert-butoxy)-1-(iodomethyl)cyclopentane
• Cyclopentane, 1-(1,1-dimethylethoxy)-1-(iodomethyl)-
• 1-(tert-Butoxy)-1-(iodomethyl)cyclopentane

• Inchi： 1S/C10H19IO/c1-9(2,3)12-10(8-11)6-4-5-7-10/h4-8H2,1-3H3
• InChI Key： TYSCASZWIXQXDV-UHFFFAOYSA-N
• SMILES： ICC1(CCCC1)OC(C)(C)C

Computed Properties

• Exact Mass: 282.04806g/mol
• Monoisotopic Mass: 282.04806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 263.9±13.0 °C(Predicted)

Additional information on 1-(tert-Butoxy)-1-(iodomethyl)cyclopentane

Recent Advances in the Application of 1-(tert-Butoxy)-1-(iodomethyl)cyclopentane (CAS: 1594032-43-5) in Chemical Biology and Pharmaceutical Research

The compound 1-(tert-Butoxy)-1-(iodomethyl)cyclopentane (CAS: 1594032-43-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in organic synthesis and drug development. This compound, characterized by its unique tert-butoxy and iodomethyl functional groups, serves as a valuable intermediate in the synthesis of complex molecules, including bioactive compounds and potential therapeutic agents. Recent studies have explored its utility in various synthetic pathways, highlighting its role in facilitating carbon-carbon bond formation and enabling the construction of cyclopentane-based scaffolds, which are prevalent in many pharmacologically active molecules.

One of the key areas of research involving 1-(tert-Butoxy)-1-(iodomethyl)cyclopentane is its application in the synthesis of cyclopentane derivatives, which are often used as building blocks for antiviral and anticancer agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy in the stereoselective synthesis of cyclopentane-containing nucleoside analogs, which exhibit potent activity against RNA viruses. The researchers utilized the iodomethyl group as a reactive handle for further functionalization, enabling the introduction of diverse substituents to optimize biological activity. This approach underscores the compound's potential in the design of novel antiviral therapeutics.

In addition to its role in nucleoside analog synthesis, 1-(tert-Butoxy)-1-(iodomethyl)cyclopentane has been employed in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). A recent study in ACS Chemical Biology (2024) reported the use of this compound as a key intermediate in the synthesis of cyclopentane-based peptidomimetics, which mimic the structure of natural peptides involved in PPIs. The tert-butoxy group was found to enhance the stability of the intermediate, while the iodomethyl group facilitated subsequent cross-coupling reactions to introduce aromatic moieties. The resulting inhibitors showed promising activity in disrupting PPIs associated with cancer progression, suggesting potential applications in oncology drug discovery.

Further investigations have explored the mechanistic aspects of reactions involving 1-(tert-Butoxy)-1-(iodomethyl)cyclopentane. A study in Organic Letters (2023) elucidated the compound's reactivity in palladium-catalyzed cross-coupling reactions, revealing its compatibility with a wide range of nucleophiles, including boronic acids and amines. The researchers also highlighted the compound's stability under mild reaction conditions, making it a practical choice for multi-step synthetic routes. These findings provide valuable insights for chemists seeking to leverage this compound in the synthesis of complex molecular architectures.

Beyond its synthetic utility, 1-(tert-Butoxy)-1-(iodomethyl)cyclopentane has also been investigated for its potential in prodrug design. A recent publication in European Journal of Medicinal Chemistry (2024) described its use as a masked aldehyde precursor, which can be selectively unmasked under physiological conditions to release bioactive aldehydes. This strategy was applied to the development of prodrugs for neurodegenerative diseases, where controlled release of aldehyde-based therapeutics is critical for minimizing off-target effects. The study demonstrated the compound's ability to improve the pharmacokinetic properties of aldehyde-containing drugs, offering a new avenue for targeted drug delivery.

In conclusion, 1-(tert-Butoxy)-1-(iodomethyl)cyclopentane (CAS: 1594032-43-5) continues to be a valuable tool in chemical biology and pharmaceutical research, with applications spanning antiviral drug development, PPI inhibition, and prodrug design. Its unique structural features and reactivity profile make it a versatile intermediate for the synthesis of biologically active molecules. Future research is expected to further expand its utility, particularly in the context of targeted therapies and precision medicine. As the field advances, this compound is likely to play an increasingly important role in addressing unmet medical needs through innovative chemical strategies.